2-((4-amino-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl)thio)-N-mesitylacetamide

Specification

• CAS No.: 678544-78-0
• Molecular Formula: C18H20N6OS
• Molecular Weight: 368.46
• IUPAC Name: 2-[(4-amino-5-pyridin-4-yl-1,2,4-triazol-3-yl)sulfanyl]-N-(2,4,6-trimethylphenyl)acetamide
• Standard InChI: InChI=1S/C18H20N6OS/c1-11-8-12(2)16(13(3)9-11)21-15(25)10-26-18-23-22-17(24(18)19)14-4-6-20-7-5-14/h4-9H,10,19H2,1-3H3,(H,21,25)
• Standard InChI Key: LSKNEDOHAYWTPR-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C(=C1)C)NC(=O)CSC2=NN=C(N2N)C3=CC=NC=C3)C

Introduction

Synthesis Steps for Related Compounds:

• Starting Materials: Typically, these include hydrazine derivatives and pyridine-based compounds.

• Condensation Reactions: These are used to form the triazole ring.

• Thiolation: Introduction of the thiol group to the triazole ring.

• Amidation: Reaction with mesitylamine to form the final amide.

Biological Activities

1,2,4-Triazole compounds are known for their diverse biological activities, including antimicrobial and fungicidal properties. The incorporation of a pyridin-4-yl group can enhance these activities due to its electron-withdrawing properties, which may influence the compound's interaction with biological targets.

Potential Biological Activities:

• Antimicrobial Activity: The triazole core is known for its antimicrobial properties.

• Fungicidal Activity: Some triazole derivatives have shown effectiveness against fungal pathogens.

• Other Potential Activities: Depending on the specific substitutions, these compounds could exhibit anti-inflammatory or anticancer properties.

Research Findings and Future Directions

While specific research findings on 2-((4-amino-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl)thio)-N-mesitylacetamide are not available, related compounds have shown promising biological activities. Future research should focus on synthesizing this compound and evaluating its biological properties, such as antimicrobial activity and potential anticancer effects.